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Compound of Interest

Compound Name: 2-Amino-5-diethylaminopentane

Cat. No.: B108754 Get Quote

Essential Safety and Handling Guide for 2-
Amino-5-diethylaminopentane
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Amino-5-diethylaminopentane (CAS RN 140-80-7), also known as N¹,N¹-Diethyl-1,4-

pentanediamine. Adherence to these protocols is essential for ensuring laboratory safety and

procedural integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Amino-5-diethylaminopentane is a combustible liquid that can cause severe skin burns and

eye damage.[1][2] It is harmful if swallowed, inhaled, or absorbed through the skin.[3][4]

Therefore, stringent adherence to PPE protocols is mandatory.
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PPE Category Item Specifications

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles

conforming to EN 166 (EU) or

ANSI Z87.1 (US) standards

are required.[3] A full-face

shield must be worn over the

goggles.[5][6]

Hand Protection Chemical-Resistant Gloves

Due to the lack of specific

breakthrough time data for 2-

Amino-5-diethylaminopentane,

a conservative approach is

necessary. General data

suggests that nitrile gloves

may offer poor resistance to

amines.[7] Heavy-duty

neoprene or butyl rubber

gloves are recommended for

extended contact. For

incidental contact, double-

gloving with nitrile gloves may

be considered, with immediate

replacement upon any splash.

Body Protection Laboratory Coat and Apron

A flame-resistant and

impervious laboratory coat

must be worn.[1] For tasks with

a higher risk of splashes, a

chemically resistant apron

should be worn over the lab

coat.

Respiratory Protection Air-Purifying Respirator All handling of this substance

should occur in a certified

chemical fume hood.[8] If

exposure limits are exceeded,

a full-face respirator with a

combination organic
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vapor/amine cartridge (e.g.,

Type ABEK) is required.[5][6]

Logical Workflow for PPE Selection

Risk Assessment

PPE Selection

Start: Handling 2-Amino-5-diethylaminopentane Assess Risk of Exposure
(Splash, Inhalation, etc.)

Eye/Face Protection:
Safety Goggles + Face Shield

Always Required

Hand Protection:
Neoprene/Butyl Gloves

(Double-glove with Nitrile for incidental contact)Always Required

Body Protection:
Flame-Resistant Lab Coat

+ Chemical Apron

Always Required

Respiratory Protection:
Work in Fume Hood

(Respirator if needed)

Assess Inhalation Risk

End: Safe Handling

Click to download full resolution via product page

Caption: Logical workflow for selecting appropriate Personal Protective Equipment (PPE) when

handling 2-Amino-5-diethylaminopentane.

Operational Plan: Step-by-Step Handling Protocol
Preparation:

Ensure a certified chemical fume hood is operational.

Verify that an emergency shower and eyewash station are accessible and have been

recently tested.

Assemble all necessary PPE as outlined in the table above.
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Prepare a designated waste container for contaminated materials.

Handling the Chemical:

Don all required PPE before entering the designated handling area.

Conduct all manipulations of 2-Amino-5-diethylaminopentane within the chemical fume

hood to minimize inhalation exposure.[8]

Use non-sparking tools and avoid sources of ignition as the substance is a combustible

liquid.[1]

Dispense the liquid carefully to avoid splashes and aerosol generation.

Keep the container tightly closed when not in use.[8]

Post-Handling:

Decontaminate any surfaces that may have come into contact with the chemical.

Remove PPE in the correct order to avoid cross-contamination. Gloves should be

removed last.

Wash hands thoroughly with soap and water after removing gloves.[1]

Emergency Procedures
Immediate and appropriate action is crucial in the event of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If the

person is not breathing, provide artificial

respiration (do not use mouth-to-mouth). Seek

immediate medical attention.[4]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin with copious amounts of

water for at least 15-20 minutes. Seek

immediate medical attention.[3][4]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[1][3]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of water or

milk. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][3]

Minor Spill

In a fume hood, absorb the spill with an inert,

non-combustible material such as vermiculite or

sand. Place the contaminated material into a

sealed, labeled container for hazardous waste

disposal.[3]

Disposal Plan
Proper disposal is essential to prevent environmental contamination and ensure regulatory

compliance.

Unused Chemical: Dispose of 2-Amino-5-diethylaminopentane as hazardous chemical

waste. It should be sent to a licensed chemical destruction plant or disposed of by controlled
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incineration with flue gas scrubbing.[1] Do not discharge into sewer systems.[1]

Contaminated Materials: All materials that have come into contact with the chemical,

including gloves, absorbent pads, and pipette tips, must be disposed of in a designated

hazardous waste container.

Empty Containers: Containers should be triple-rinsed with a suitable solvent. The rinsate

should be collected and treated as hazardous waste. Puncture the container to prevent

reuse before disposal in a sanitary landfill, or consider recycling or reconditioning through a

licensed service.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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